4-Amino-4-cyano-tetrahydrothiopyrane hydrochloride

• Molecular Formula: C6H11ClN2S
• Molecular Weight: 178.68 g/mol
• IUPAC Name: 4-aminothiane-4-carbonitrile;hydrochloride
• InChI: InChI=1S/C6H10N2S.ClH/c7-5-6(8)1-3-9-4-2-6;/h1-4,8H2;1H
• InChI Key: HPJLSRXFFQYHTI-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1(C#N)N.Cl

Description

4-Amino-4-cyano-tetrahydrothiopyrane hydrochloride is a useful research compound. Its molecular formula is C6H11ClN2S and its molecular weight is 178.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of potassium cyanide (5.6 g) and ammonium chloride (5.06 g) in water (17 mL) was added a solution of tetrahydrothiopyran-4-one (10 g) in methanol (22 mL) and the mixture was refluxed under heating overnight. After cooling to room temperature, to the reaction mixture was added an aqueous 1N sodium hydroxide solution. The mixture was extracted with diethyl ether and the organic layer was dried over magnesium sulfate and filtered. The filtrate was concentrated in vacuo and to a solution of the residue in diethyl ether was added 4N HCl-ethyl acetate. The precipitates were collected by filtration to give 4-amino-4-cyano-tetrahydrothiopyrane hydrochloride (13.6 g, yield: 88%) as a colorless solid.

Synthesis routes and methods II

Procedure details

A solution of tetrahydrothiopyran-4-one (4.64 g, 40.0 mmol) in methanol (10 mL) is added to a mixture of sodium cyanide (2.0 g, 40.0 mmol) and ammonium chloride (2.36 g, 44.0 mmol) in water (8 mL). The reaction mixture is heated to reflux for 14 hours. The mixture is diluted with water, basified with potassium carbonate, and extracted with diethyl ether. The organic extract is dried (MgSO4) and filtered. The solution is acidified with hydrochloric acid saturated with methylene chloride. The resulting precipitate is filtered off providing 4-amino-4-cyano-tetrahydrothiopyran hydrochloride salt.